Cas no 853247-65-1 (Ajugalide D)
Ajugalide D Chemical and Physical Properties
Names and Identifiers
-
- Ajugalide D
- Methyl (1R,4aR,5S,6R,8S,8aR)-5-[(2S)-2-(2,5-dihydro-5-oxo-3-furanyl)-2-hydroxyethyl]decahydro-8-hydroxy-5,6,8a-trimethyl-1-naphthalenecarboxylate (ACI)
- 853247-65-1
- AKOS040734239
- FS-7967
- Methyl (4aR,5S,6R,8S,8aR)-8-hydroxy-5-[(2S)-2-hydroxy-2-(5-oxo-2H-furan-3-yl)ethyl]-5,6,8a-trimethyl-1,2,3,4,4a,6,7,8-octahydronaphthalene-1-carboxylate
-
- Inchi: 1S/C21H32O6/c1-12-8-17(23)21(3)14(19(25)26-4)6-5-7-16(21)20(12,2)10-15(22)13-9-18(24)27-11-13/h9,12,14-17,22-23H,5-8,10-11H2,1-4H3/t12-,14+,15+,16-,17+,20+,21+/m1/s1
- InChI Key: BDMPRXRGZXNSLR-WLOBYMLMSA-N
- SMILES: C[C@]12[C@H](C(=O)OC)CCC[C@@H]1[C@@]([C@@H](C[C@@H]2O)C)(C)C[C@@H](C1COC(=O)C=1)O
Computed Properties
- Exact Mass: 380.21988874g/mol
- Monoisotopic Mass: 380.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.639
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Color/Form: Powder
Ajugalide D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH59760-5mg |
Ajugalide D |
853247-65-1 | ≥98% | 5mg |
$1058.00 | 2024-04-19 |
Ajugalide D Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ajugalide D
Recent Advances in the Study of Ajugalide D (853247-65-1): A Promising Compound in Chemical Biology and Medicine
Ajugalide D (CAS: 853247-65-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This diterpenoid, isolated from the Ajuga genus, has demonstrated a range of bioactive properties, including anti-inflammatory, antimicrobial, and potential anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic applications. This research brief consolidates the latest findings on Ajugalide D, highlighting its chemical properties, biological activities, and future research directions.
One of the key breakthroughs in the study of Ajugalide D is the elucidation of its unique chemical structure, which features a highly oxygenated diterpenoid skeleton. Researchers have identified that this structural complexity contributes to its diverse biological activities. For instance, a 2023 study published in the Journal of Natural Products demonstrated that Ajugalide D exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. This finding underscores its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.
In addition to its anti-inflammatory properties, Ajugalide D has shown promising antimicrobial activity against a range of pathogens, including drug-resistant strains. A recent study in Bioorganic & Medicinal Chemistry Letters reported that Ajugalide D effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell membrane integrity. This discovery is particularly significant given the urgent need for new antibiotics to combat antimicrobial resistance. Further research is underway to explore its mechanism of action and potential synergies with existing antimicrobial agents.
The synthesis of Ajugalide D has also been a focal point of recent research. Due to its complex structure, total synthesis has posed significant challenges. However, a 2024 study in Organic Letters detailed a novel synthetic route that improves yield and scalability. This advancement is critical for enabling large-scale production and facilitating further pharmacological studies. Researchers are now exploring semi-synthetic derivatives of Ajugalide D to enhance its bioavailability and therapeutic efficacy while minimizing potential side effects.
Looking ahead, the potential applications of Ajugalide D extend beyond its current scope. Preliminary studies suggest that it may also have neuroprotective and cardioprotective effects, opening new avenues for research in neurodegenerative and cardiovascular diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, Ajugalide D is poised to become a cornerstone in the development of next-generation therapeutics.
In conclusion, Ajugalide D (853247-65-1) represents a multifaceted compound with significant promise in chemical biology and medicine. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties, exploring its therapeutic potential in additional disease models, and advancing it toward clinical trials. The ongoing exploration of Ajugalide D underscores the importance of natural products in drug discovery and highlights the potential for innovative treatments in the years to come.
853247-65-1 (Ajugalide D) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)